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Compound of Interest

2-0Ox0-2,3-dihydro-1H-
Compound Name:
benzoimidazole-5-sulfonyl chloride

cat. No.: B1307030

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the available technical information for
the chemical compound 2-ox0-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride. Due to
the limited availability of public domain spectral and procedural data, this guide summarizes
foundational chemical properties and contextual synthetic strategies based on related
compounds. At present, detailed experimental data for 1H NMR, 13C NMR, Mass
Spectrometry, and Infrared Spectroscopy, as well as specific biological pathway information,
are not available in published literature or public databases.

Chemical Identity and Properties

2-0x0-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride is a heterocyclic compound
featuring a benzimidazole core, a common scaffold in medicinal chemistry. The presence of a
sulfonyl chloride group makes it a reactive intermediate, suitable for the synthesis of various
sulfonamide derivatives.

Table 1: General and Physicochemical Properties[1][2][3]
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Property Value Source
CAS Number 53439-87-5 [1112]
Molecular Formula C7HsCIN203S [11[2][3]
Molecular Weight 232.64 g/mol [1112][3]
Appearance White to off-white solid [4]

N Under inert gas (nitrogen or
Storage Conditions [4]
Argon) at 2-8°C

2-0x0-1,3-
IUPAC Name dihydrobenzimidazole-5- [1]

sulfonyl chloride

2-0x0-2,3-dihydro-1H-1,3-
Synonyms benzodiazole-5-sulfonyl [1]

chloride

Spectral Data Summary

A thorough search of scientific literature and chemical databases did not yield specific, publicly
available spectral data for 2-0x0-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride.
Commercial suppliers may possess this data and it could be obtainable upon request or with a
purchase of the compound. For reference, spectral data for a related compound, 2,3-dihydro-2-
0x0-1H-benzimidazole-5-carbonitrile, is presented below to provide an indication of the
expected chemical shifts for the core benzimidazole structure.

Table 2: 1H NMR Data for the structurally related 2,3-dihydro-2-oxo-1H-benzimidazole-5-
carbonitrile[5]
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Chemical Shift Coupling

%) Multiplicity Constant (J) Integration Assignment
11.16 br s - 1H NH

11.04 brs - 1H NH

7.39 dd 8.1, 1.6 Hz 1H Aromatic CH
7.30 S - 1H Aromatic CH
7.06 d 8.2 Hz 1H Aromatic CH

Solvent: DMSO-
d6, Frequency:
400 MHz

Synthesis and Experimental Protocols

A detailed, validated experimental protocol for the synthesis of 2-0x0-2,3-dihydro-1H-
benzoimidazole-5-sulfonyl chloride is not readily available in the reviewed literature.
However, the synthesis of benzimidazole-sulfonyl derivatives typically follows established
organic chemistry principles. A plausible synthetic approach can be inferred from general
procedures for analogous compounds.

The synthesis would likely involve two key steps:
o Formation of the 2-oxo0-2,3-dihydro-1H-benzoimidazole core.
» Sulfonylation of the benzene ring.

The general synthesis of the benzimidazole core often involves the condensation of an o-
phenylenediamine derivative with a carbonyl-containing compound. For the target molecule, a
potential pathway could start from a diaminobenzenesulfonic acid derivative, followed by
cyclization and subsequent chlorination of the sulfonic acid group.

Below is a logical workflow representing a hypothetical synthesis.
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Hypothetical synthetic pathway for the target compound.

Biological Activity and Signaling Pathways

There is no specific information in the current literature detailing the biological activities or the
signaling pathways directly associated with 2-ox0-2,3-dihydro-1H-benzoimidazole-5-sulfonyl
chloride. However, the broader class of benzimidazole derivatives is known to exhibit a wide
range of pharmacological properties, including antimicrobial, antiviral, and anticancer activities.
Furthermore, derivatives of 2-oxo-1H-benzimidazoles have been investigated as antagonists
for the 5-HT3 receptor.[6] The sulfonyl chloride moiety is a reactive group, suggesting this
compound is primarily intended as a synthetic intermediate for producing a library of
sulfonamide derivatives for biological screening.

The general workflow for such a screening process is outlined below.
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Drug discovery workflow using the target compound.

Conclusion

2-0x0-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride is a valuable chemical
intermediate for the synthesis of novel compounds for drug discovery and development. While
specific spectral and biological data are not publicly available, this guide provides the
foundational information available and outlines logical synthetic and screening workflows.
Researchers interested in this compound are encouraged to perform their own analytical
characterization and biological evaluations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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